Cas no 852440-29-0 (2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-N-(oxolan-2-yl)methylacetamide)
2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-N-(oxolan-2-yl)methylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-N-(oxolan-2-yl)methylacetamide
- 5H-Pyrazolo[3,4-d]pyrimidine-5-acetamide, 1,4-dihydro-4-oxo-1-phenyl-N-[(tetrahydro-2-furanyl)methyl]-
- 2-(4-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide
- 852440-29-0
- 2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-N-[(oxolan-2-yl)methyl]acetamide
- N-(oxolan-2-ylmethyl)-2-(4-oxo-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)acetamide
- F0679-0069
- AKOS024595810
-
- Inchi: 1S/C18H19N5O3/c24-16(19-9-14-7-4-8-26-14)11-22-12-20-17-15(18(22)25)10-21-23(17)13-5-2-1-3-6-13/h1-3,5-6,10,12,14H,4,7-9,11H2,(H,19,24)
- InChI Key: FFRBKNPYTSTQMO-UHFFFAOYSA-N
- SMILES: C1N(CC(NCC2CCCO2)=O)C(=O)C2C=NN(C3=CC=CC=C3)C=2N=1
Computed Properties
- Exact Mass: 353.14878949g/mol
- Monoisotopic Mass: 353.14878949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 563
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 88.8Ų
Experimental Properties
- Density: 1.44±0.1 g/cm3(Predicted)
- pka: 14.19±0.46(Predicted)
2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-N-(oxolan-2-yl)methylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0679-0069-2μmol |
2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-N-[(oxolan-2-yl)methyl]acetamide |
852440-29-0 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0679-0069-5μmol |
2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-N-[(oxolan-2-yl)methyl]acetamide |
852440-29-0 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0679-0069-10μmol |
2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-N-[(oxolan-2-yl)methyl]acetamide |
852440-29-0 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0679-0069-20μmol |
2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-N-[(oxolan-2-yl)methyl]acetamide |
852440-29-0 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0679-0069-1mg |
2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-N-[(oxolan-2-yl)methyl]acetamide |
852440-29-0 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0679-0069-2mg |
2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-N-[(oxolan-2-yl)methyl]acetamide |
852440-29-0 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0679-0069-3mg |
2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-N-[(oxolan-2-yl)methyl]acetamide |
852440-29-0 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0679-0069-4mg |
2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-N-[(oxolan-2-yl)methyl]acetamide |
852440-29-0 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0679-0069-5mg |
2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-N-[(oxolan-2-yl)methyl]acetamide |
852440-29-0 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0679-0069-10mg |
2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-N-[(oxolan-2-yl)methyl]acetamide |
852440-29-0 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-N-(oxolan-2-yl)methylacetamide Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-N-(oxolan-2-yl)methylacetamide
2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-N-(oxolan-2-yl)methylacetamide (CAS No. 852440-29-0): A Comprehensive Overview
2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-N-(oxolan-2-yl)methylacetamide (CAS No. 852440-29-0) is a specialized organic compound that has garnered significant attention in pharmaceutical research and medicinal chemistry. This pyrazolo[3,4-d]pyrimidine derivative exhibits unique structural features that make it a promising candidate for various therapeutic applications. The compound's molecular framework combines a phenyl-substituted pyrazolopyrimidine core with an acetamide side chain, offering diverse possibilities for drug development and biochemical studies.
Recent trends in pharmaceutical research highlight the growing interest in heterocyclic compounds like 2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-N-(oxolan-2-yl)methylacetamide. Scientists are particularly focused on its potential as a kinase inhibitor, given the structural similarity to known bioactive molecules. The compound's oxolan-2-ylmethyl moiety may contribute to enhanced bioavailability, a key consideration in modern drug design. Researchers frequently search for information about its synthetic routes, physicochemical properties, and biological activity, reflecting the compound's relevance in current medicinal chemistry investigations.
The pyrazolo[3,4-d]pyrimidine scaffold present in CAS 852440-29-0 is structurally analogous to purine bases, enabling potential interactions with various biological targets. This characteristic has led to exploration of the compound in cancer research, particularly in studies involving signal transduction pathways. The pharmaceutical industry shows increasing interest in such small molecule modulators, as evidenced by numerous patent applications and research publications. Analytical techniques including HPLC purification and NMR characterization are commonly employed to ensure the compound's purity and structural integrity for research purposes.
From a chemical perspective, 2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-N-(oxolan-2-yl)methylacetamide demonstrates interesting solubility characteristics and stability profiles that are crucial for formulation development. The compound's logP value and hydrogen bonding capacity make it particularly suitable for investigation as a potential central nervous system agent. Current research focuses on optimizing its pharmacokinetic properties while maintaining target specificity, addressing common challenges in drug discovery programs.
The synthesis of CAS 852440-29-0 typically involves multi-step organic transformations, with key steps including cyclocondensation reactions and amide bond formation. Process chemists are actively working to develop more efficient synthetic routes that improve yield and reduce environmental impact, aligning with the pharmaceutical industry's growing emphasis on green chemistry principles. The compound's crystalline form and polymorphic behavior are also subjects of ongoing investigation, as these properties significantly influence drug development outcomes.
In the context of intellectual property, 2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-N-(oxolan-2-yl)methylacetamide appears in several patent families related to therapeutic applications. The compound's structural versatility allows for generation of various analogs, creating opportunities for structure-activity relationship studies. Research organizations frequently inquire about its commercial availability and custom synthesis options, reflecting the demand for this specialized chemical entity in drug discovery pipelines.
Analytical characterization of 852440-29-0 reveals distinct spectroscopic signatures that facilitate quality control in research settings. The compound's UV absorption profile and mass spectral data provide valuable information for method development in analytical chemistry. These characteristics are particularly important for researchers conducting metabolism studies or investigating the compound's biological distribution in experimental systems.
From a regulatory standpoint, 2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-N-(oxolan-2-yl)methylacetamide is currently classified as a research chemical, with primary applications in academic investigations and pharmaceutical development. Proper handling procedures and material safety data should be consulted when working with this compound in laboratory environments. The scientific community continues to explore its potential while adhering to all applicable research ethics guidelines and safety protocols.
The future outlook for CAS 852440-29-0 appears promising, with ongoing studies examining its potential in various disease models. As research progresses, new insights into its mechanism of action and therapeutic index may emerge, potentially leading to advanced preclinical investigations. The compound represents an interesting example of how rational drug design approaches can yield novel chemical entities with significant research value.
852440-29-0 (2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-N-(oxolan-2-yl)methylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)